Cas no 1207018-39-0 (2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide)

2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide is a versatile organic compound with significant synthetic utility. It boasts a unique structure, featuring a chlorophenyl group, a pyrimidinylpyrazole moiety, and an amino group, which contributes to its potential applications in medicinal chemistry and material science. The presence of these functional groups allows for various transformations, making it a valuable intermediate for the synthesis of novel compounds.
2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide structure
1207018-39-0 structure
Product Name:2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide
CAS No:1207018-39-0
MF:C22H19ClN6O
MW:418.8788626194
CID:5765459
Update Time:2025-07-21

2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)-N-[4-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]phenyl]acetamide
    • 2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide
    • Inchi: 1S/C22H19ClN6O/c1-15-25-20(14-21(26-15)29-12-2-11-24-29)27-18-7-9-19(10-8-18)28-22(30)13-16-3-5-17(23)6-4-16/h2-12,14H,13H2,1H3,(H,28,30)(H,25,26,27)
    • InChI Key: HWCOVNGXMWUZFS-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(NC2C=C(N3C=CC=N3)N=C(C)N=2)C=C1)(=O)CC1=CC=C(Cl)C=C1

2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5564-0061-2μmol
2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide
1207018-39-0
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F5564-0061-2mg
2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide
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2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide
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2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide
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2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide Related Literature

Additional information on 2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide

Introduction to 2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide (CAS No. 1207018-39-0)

2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide, also known by its CAS number 1207018-39-0, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyrimidine derivatives, which are widely studied for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The structure of 2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide is characterized by a pyrimidine core substituted with a pyrazole ring and a 4-chlorophenyl group, along with an acetamide moiety. The combination of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, 2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide has also shown promise in the treatment of inflammatory diseases. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively reduces inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthesis of 2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide involves several steps, including the preparation of the pyrimidine core and subsequent functionalization with the pyrazole and acetamide groups. The synthetic route is highly efficient and scalable, making it feasible for large-scale production. This is crucial for advancing the compound into clinical trials and eventual commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for Phase II trials, which are designed to further assess the compound's efficacy in specific patient populations.

In conclusion, 2-(4-chlorophenyl)-N-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide (CAS No. 1207018-39-0) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. As research continues to advance, it is anticipated that this compound will play a significant role in improving patient outcomes in multiple disease areas.

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